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Compound of Interest

Compound Name: Finalgon ointment

Cat. No.: B1205954

This document provides comprehensive safety procedures and logistical information for
researchers, scientists, and drug development professionals handling Finalgon ointment.
Adherence to these guidelines is crucial for ensuring personal safety and proper disposal of
materials. Finalgon's potent active ingredients, Nonivamide and Nicoboxil, necessitate stringent
handling protocols.

Active Ingredients and Hazard Identification

Finalgon ointment contains two primary active ingredients:

e Nonivamide: A synthetic capsaicinoid that induces a warming sensation.[1][2][3] It is
classified as toxic if swallowed, causes skin irritation, may cause an allergic skin reaction,
causes serious eye damage, and may cause respiratory irritation.[4][5][6][7]

» Nicoboxil: A derivative of nicotinic acid that acts as a vasodilator, increasing blood flow.[1][3]
It is harmful if swallowed.[8][9]

A summary of the quantitative data regarding the hazards of the active ingredients is presented
below.
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Hazard Metric Value Species Active Ingredient
LD50 (Oral) 47,200 pg/kg Mouse Nonivamide
LD50 (Intraperitoneal) 9,500 pg/kg Rat Nonivamide
LD50 (Subcutaneous) 9,000 ug/kg Mouse Nonivamide
TDLO (Oral) 5 ml/kg Rat Nonivamide
TDLO (Subcutaneous) 12.2 pg/kg Rat Nonivamide

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.
TDLO: Lowest Published Toxic Dose.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required.[10]
[11] Based on the hazard profile of Finalgon's active ingredients, the following PPE is
recommended for laboratory handling.
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Protection Type Recommended Equipment  Purpose & Best Practices

To protect against splashes.
Chemical splash goggles
compliant with ANSI 287.1

Eye and Face Protection Safety Goggles & Face Shield standards should be worn. A
face shield provides an
additional layer of protection.
[11]

To prevent skin contact.
Double gloving with powder-

_ _ free, chemical-resistant gloves

) ) Chemical-Resistant Gloves & o
Skin and Body Protection (e.g., nitrile) is recommended.
Laboratory Coat i

[12][13] A disposable,
impermeable gown should be

worn over a lab coat.[10][12]

To prevent inhalation of
aerosols. A risk assessment
will determine the appropriate

type of respirator. For weighing

Respiratory Protection Respirator
or procedures that may
generate aerosols, a NIOSH-
approved respirator is
necessary.[7][14]

Foot Protection Closed-Toe Shoes To protect feet from spills.

Experimental Protocol: Safe Handling of Finalgon
Ointment

The following step-by-step procedure should be followed when handling Finalgon ointment in
a laboratory setting.

1. Preparation:
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o Ensure a designated workspace is prepared with all necessary materials and an emergency
spill kit is readily accessible.

e The work area should be well-ventilated, preferably within a chemical fume hood, especially
when handling open containers or conducting procedures that could generate aerosols.[5][8]

» Don the appropriate PPE as outlined in the table above.
2. Handling and Application:

e When dispensing the ointment, use a dedicated spatula or applicator. Avoid direct contact
with skin.

o Apply the ointment thinly to the target area. Do not rub it in, as this can intensify the effect
and increase the risk of exposure.[2]

o Immediately after application, thoroughly wash hands with soap and cold water.[2][15]
3. Post-Application and Cleanup:

o Carefully clean any contaminated surfaces. Due to the low water solubility of capsaicinoids,
a cleaning solution of soap and water may require repeated applications to be effective.[16]

» Wipe down the work area with a suitable decontaminating agent.
e Remove PPE in the correct order to avoid cross-contamination.

Operational and Disposal Plan

Proper disposal of Finalgon ointment and contaminated materials is critical to prevent
environmental contamination and accidental exposure.

Waste Segregation and Collection:

» Solid Waste: All disposable items that have come into contact with the ointment, including
gloves, gowns, bench paper, and applicators, should be considered hazardous waste.[17]
These items must be placed in a designated, clearly labeled hazardous waste container.[16]
[17]
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e Liquid Waste: Any solutions containing Finalgon ointment should be collected in a sealed
and labeled hazardous waste container. Do not pour down the drain.[17]

e Unused Product: Unused Finalgon ointment should be disposed of as hazardous waste. It
is recommended to mix the ointment with an inert material like cat litter or sand before
placing it in a sealed container for disposal.[17]

Final Disposal:

 All collected waste must be disposed of through an approved hazardous waste disposal
service, in accordance with institutional and regulatory guidelines.[17]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
Finalgon ointment.
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Caption: Workflow for Safe Handling and Disposal of Finalgon Ointment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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